Cas no 1181691-45-1 (1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone)

• Product Name: 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• CAS No: 1181691-45-1
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 6625853
• PubChem ID: 59158664
• Update Time: 2026-03-11

1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-bromo-3,4-dihydro-2(1H)-isoquinolinyl)-
• SCHEMBL2185429
• MFCD30188530
• OPIWGQKJIDFLNE-UHFFFAOYSA-N
• 1181691-45-1
• 1-(6-Bromo-3,4-dihydro-2(1h)-isoquinolinyl)ethanone
• 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• G67442
• DB-201139

• Inchi： 1S/C11H12BrNO/c1-8(14)13-5-4-9-6-11(12)3-2-10(9)7-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： OPIWGQKJIDFLNE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2=C(C1)C=CC(Br)=C2)C

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 380.7±42.0 °C(Predicted)
• pka: -0.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone

1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (CAS 1181691-45-1): A Comprehensive Overview

1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (CAS 1181691-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated derivative of dihydroisoquinoline is particularly valued for its potential applications in medicinal chemistry and drug discovery. With the growing interest in heterocyclic compounds, researchers are increasingly exploring the unique properties of this molecule.

The compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. The presence of the bromo substituent at the 6-position and the acetyl group at the 1-position makes this molecule particularly interesting for structure-activity relationship studies. Recent trends in drug development have shown increased focus on such modified heterocycles, especially in the search for novel central nervous system (CNS) agents and enzyme inhibitors.

From a chemical perspective, 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular structure features both aromatic and aliphatic components, contributing to its unique physicochemical properties. The bromine atom in particular offers opportunities for further chemical modifications through various cross-coupling reactions.

In pharmaceutical applications, this compound serves as a valuable building block for the synthesis of more complex molecules. Researchers have investigated its potential as a precursor for dopamine receptor ligands and other biologically active compounds. The dihydroisoquinoline scaffold is known to interact with various biological targets, making derivatives like 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone particularly interesting for drug discovery programs.

The synthesis of 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone typically involves multi-step organic transformations. Modern synthetic approaches often employ palladium-catalyzed reactions for introducing the bromo substituent, followed by careful functional group manipulations. Recent advances in green chemistry have also led to more environmentally friendly synthetic routes for such compounds.

Quality control and characterization of 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone are crucial for research applications. Standard analytical techniques include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity requirements for pharmaceutical research and other specialized applications.

From a commercial perspective, the demand for 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone has been steadily increasing. Pharmaceutical companies and contract research organizations are the primary consumers of this compound, using it in their drug discovery pipelines. The market for such specialized heterocyclic building blocks is expected to grow significantly in the coming years, driven by the expanding pharmaceutical industry and increased research into CNS disorders.

Storage and handling of 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling this chemical, following standard laboratory safety protocols.

Recent scientific literature has highlighted several innovative applications of 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone. Some studies have explored its use in the development of novel fluorescence probes, while others have investigated its potential as a scaffold for protein kinase inhibitors. These diverse applications demonstrate the versatility of this compound in modern chemical research.

For researchers working with 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone, several key considerations should be kept in mind. The compound's reactivity makes it suitable for various organic transformations, but reaction conditions must be carefully optimized. Additionally, the bromo substituent offers unique opportunities for metal-catalyzed cross-coupling reactions, which are widely used in medicinal chemistry.

The future outlook for 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone appears promising. As drug discovery efforts continue to focus on privileged scaffolds like isoquinolines, the demand for specialized derivatives is likely to increase. Ongoing research into neurodegenerative diseases and cancer therapeutics may further drive interest in this compound and its analogs.

In conclusion, 1-(6-Bromo-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (CAS 1181691-45-1) represents an important building block in modern medicinal chemistry. Its unique structural features and versatile reactivity make it valuable for pharmaceutical research and drug development. As the scientific community continues to explore new therapeutic avenues, compounds like this will remain essential tools for chemical innovation.